Cas no 63467-99-2 (3-ethyl-2-methyl-5-phenyl-1,3-benzoxazol-3-ium 4-methylbenzenesulfonate)

• Product name: 3-ethyl-2-methyl-5-phenyl-1,3-benzoxazol-3-ium 4-methylbenzenesulfonate
• CAS No: 63467-99-2
• MF: C₂₃H₂₃NO₄S
• MW: 409.498025178909
• CID: 1659205
• PubChem ID: 6454620

3-ethyl-2-methyl-5-phenyl-1,3-benzoxazol-3-ium 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-2-methyl-5-phenyl-1,3-benzoxazol-3-ium 4-methylbenzenesulfonate
• BENZOXAZOLIUM, 3-ETHYL-2-METHYL-5-PHENYL-, 4-METHYLBENZENESULFONATE (1:1)
• Benzoxazolium, 3-ethyl-2-methyl-5-phenyl-, salt with 4-methylbenzenesulfonic acid (1:1)
• SCHEMBL8868764
• PABVOCSYKFJCJL-UHFFFAOYSA-M
• DTXSID4069890
• 63467-99-2

• Inchi： InChI=1S/C16H16NO.C7H8O3S/c1-3-17-12(2)18-16-10-9-14(11-15(16)17)13-7-5-4-6-8-13;1-6-2-4-7(5-3-6)11(8,9)10/h4-11H,3H2,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： PABVOCSYKFJCJL-UHFFFAOYSA-M
• SMILES： CC[N+]1=C(OC2=C1C=C(C=C2)C3=CC=CC=C3)C.CC1=CC=C(C=C1)S(=O)(=O)[O-]

Computed Properties

• Exact Mass: 409.13489
• Monoisotopic Mass: 409.134779
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 467
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 74.22